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Cat. No.: B056902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3,4-Difluoroaniline, a halogenated aromatic amine, is a pivotal building block in modern

synthetic chemistry. Its unique electronic properties, conferred by the two fluorine atoms on the

benzene ring, make it a valuable precursor in the development of pharmaceuticals,

agrochemicals, and advanced materials. This technical guide provides an in-depth overview of

3,4-Difluoroaniline, encompassing its chemical and physical properties, safety and handling

protocols, common applications, and detailed experimental methodologies.

Chemical and Physical Properties
3,4-Difluoroaniline is a versatile chemical intermediate with the CAS number 3863-11-4.[1][2]

[3] It typically appears as a light yellow to yellow powder or liquid, depending on the ambient

temperature.[1][2] The presence of fluorine atoms significantly influences its reactivity and

solubility, making it a crucial component in the synthesis of complex organic molecules.[1][4]

Table 1: Physicochemical Properties of 3,4-Difluoroaniline
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Property Value Reference

CAS Number 3863-11-4 [1][2][3][5]

Molecular Formula C₆H₅F₂N [1][2][3]

Molecular Weight 129.11 g/mol [1][3][5]

Appearance

Light yellow to yellow powder

or lump; clear yellow to straw

liquid after melting

[1][2][6]

Melting Point 22 °C [1][2]

Boiling Point 77 °C at 7 mmHg [1][5][6][7]

Density 1.302 g/mL at 25 °C [2][5][6][7]

Refractive Index n20/D 1.513 [2][5][6][7]

Flash Point 85 °C (185 °F) - closed cup [2][5]

Table 2: Chemical Identifiers for 3,4-Difluoroaniline

Identifier Value Reference

IUPAC Name 3,4-difluoroaniline [3]

Synonyms
3,4-Difluorobenzenamine,

Aniline, 3,4-difluoro-
[3][4][8]

InChI
InChI=1S/C6H5F2N/c7-5-2-1-

4(9)3-6(5)8/h1-3H,9H2
[3][7]

InChIKey
AXNUZKSSQHTNPZ-

UHFFFAOYSA-N
[3][7]

SMILES Nc1ccc(F)c(F)c1 [7]

EC Number 223-381-7 [3][5]

PubChem CID 77469 [1][3]
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Safety and Handling
3,4-Difluoroaniline is considered a hazardous substance and requires careful handling in a

laboratory setting. It is harmful if swallowed or inhaled and causes skin and serious eye

irritation.[3][8][9] Appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat, should be worn at all times. Work should be conducted in a well-

ventilated area or under a fume hood.[9]

Table 3: GHS Hazard and Precautionary Statements for 3,4-Difluoroaniline
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Classification Code Statement Reference

Hazard Statements H302 Harmful if swallowed [3][5]

H315 Causes skin irritation [3][5]

H319
Causes serious eye

irritation
[3][5]

H332 Harmful if inhaled [3][9]

H335
May cause respiratory

irritation
[5]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray

[5][9]

P270

Do not eat, drink or

smoke when using

this product

[5][9]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[10]

P301 + P312

IF SWALLOWED: Call

a POISON

CENTER/doctor if you

feel unwell

[9]

P302 + P352
IF ON SKIN: Wash

with plenty of water
[9]

P305 + P351 + P338 IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

[5]
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easy to do. Continue

rinsing

Applications in Research and Development
The presence of fluorine atoms in 3,4-difluoroaniline enhances the metabolic stability and

binding affinity of molecules, making it a sought-after intermediate in drug discovery and

agrochemical synthesis.

Pharmaceuticals: It serves as a crucial starting material for the synthesis of various

pharmaceuticals, particularly quinolone antibacterials and drugs targeting neurological

disorders.[1][11]

Agrochemicals: This compound is utilized in the formulation of potent herbicides and

fungicides, contributing to improved crop protection.[1]

Dyes and Pigments: 3,4-Difluoroaniline is a key component in the manufacturing of certain

dyes, imparting desirable properties to the final products.[1][4]

Materials Science: It is explored in the development of advanced fluorinated polymers and

coatings with enhanced chemical resistance and durability.[1][4]

Experimental Protocols
Synthesis of 3,4-Difluoroaniline from 3,4-
Difluoronitrobenzene
A common laboratory-scale synthesis involves the reduction of 3,4-difluoronitrobenzene.

Materials:

3,4-difluoronitrobenzene

Toluene

Palladium on carbon (Pd/C) catalyst

Hydrogen gas
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Autoclave

Filtration apparatus (e.g., Hyflow bed)

Rotary evaporator

Procedure:

Charge an autoclave with 200.0 g of 3,4-difluoronitrobenzene, 600.0 mL of toluene, and 12.0

g of Pd/C catalyst at a temperature between 25 °C and 35 °C.[6]

Introduce hydrogen gas into the reaction system, maintaining a pressure between 2.0 and

6.0 kg/cm ².

Conduct the reaction at 25 °C to 35 °C for 3 to 4 hours.[6]

Monitor the reaction progress using thin-layer chromatography (TLC) to confirm the complete

consumption of the starting material.[6]

Upon completion, depressurize the autoclave and unload the reaction mixture.

Filter the mixture through a Hyflow bed and wash the filter cake with 200.0 mL of toluene.[6]

Collect the filtrate and remove the solvent by vacuum distillation at a temperature below 50

°C to yield crude 3,4-difluoroaniline.[6]

The purity of the final product can be assessed by high-performance liquid chromatography

(HPLC).[6]

Start Materials:
3,4-Difluoronitrobenzene
Toluene, Pd/C Catalyst

Reaction in Autoclave
(25-35°C, 2-6 kg/cm² H₂) Monitor with TLC Filtration

(Hyflow bed)
Reaction Complete Vacuum Distillation

(<50°C)
Final Product:

3,4-Difluoroaniline

Click to download full resolution via product page

Caption: Synthesis workflow for 3,4-Difluoroaniline.
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Spectroscopic Characterization
The structural elucidation of 3,4-difluoroaniline and its derivatives relies on various

spectroscopic techniques.

Table 4: Spectroscopic Data for 3,4-Difluoroaniline

Technique Key Observations Reference

¹H NMR
Spectral data available in

CDCl₃ solution.
[12][13]

¹³C NMR
Chemical shifts recorded in

CDCl₃ solution.
[12]

FT-IR
Spectra recorded in the 4000–

400 cm⁻¹ region.
[12]

FT-Raman
Spectra recorded in the 3500–

10 cm⁻¹ region.
[12]

Mass Spectrometry (GC-MS)
Fragmentation patterns have

been analyzed.
[3][12]

UV-Vis

Absorption spectra recorded in

ethanol and water in the 200-

400 nm range.

[12]

Experimental Workflow for Spectroscopic Analysis:
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Sample Preparation

Spectroscopic Analysis

Data Interpretation

3,4-Difluoroaniline Sample

NMR Spectroscopy
(¹H, ¹³C)

Vibrational Spectroscopy
(FT-IR, FT-Raman)

Mass Spectrometry
(GC-MS) UV-Vis Spectroscopy

Structural Elucidation and
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Click to download full resolution via product page

Caption: Workflow for spectroscopic analysis.

Biological Degradation
Research has shown that 3,4-difluoroaniline can be degraded by certain microorganisms

under aerobic conditions. For instance, Pseudomonas fluorescens has been shown to degrade

this compound, a process that involves defluorination and cleavage of the aromatic ring.[14]

[15] Such studies are crucial for understanding the environmental fate of this and similar

halogenated compounds.

Conclusion
3,4-Difluoroaniline is a compound of significant interest in both academic research and

industrial applications. Its synthesis, reactivity, and incorporation into larger molecules are well-

documented. A thorough understanding of its properties and handling requirements is essential

for its safe and effective use in the development of novel pharmaceuticals, agrochemicals, and

materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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